Cas no 13918-01-9 (3-Pyrrolidinone, 1-ethyl-2,2-dimethyl-5-phenyl-)

• Product Name: 3-Pyrrolidinone, 1-ethyl-2,2-dimethyl-5-phenyl-
• CAS No: 13918-01-9
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 1262281
• PubChem ID: 71354410
• Update Time: 2025-04-20

3-Pyrrolidinone, 1-ethyl-2,2-dimethyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinone, 1-ethyl-2,2-dimethyl-5-phenyl-
• 1-ethyl-2,2-dimethyl-5-phenylpyrrolidin-3-one
• DTXSID70778966
• 13918-01-9

• Inchi： 1S/C14H19NO/c1-4-15-12(10-13(16)14(15,2)3)11-8-6-5-7-9-11/h5-9,12H,4,10H2,1-3H3
• InChI Key： JPEKEYMPSJAWTK-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2)N(CC)C1(C)C

Computed Properties

• Exact Mass: 217.14677
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31